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Compound Name: Mercury iodide

Cat. No.: B1216704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the thermochromic phase transition of

mercury(II) iodide (HgI₂). It details the synthesis of this inorganic compound and the advanced

analytical techniques used to characterize its reversible color change upon heating and

cooling. This document is intended to serve as a comprehensive resource, offering detailed

experimental protocols and structured data for easy reference and comparison.

Introduction
Mercury(II) iodide is a fascinating inorganic compound known for its striking thermochromism—

a reversible change in color with temperature. At room temperature, the stable alpha form (α-

HgI₂) is a vibrant red-orange crystalline solid. Upon heating, it undergoes a phase transition to

its yellow beta form (β-HgI₂).[1] This phenomenon is not merely a visual curiosity; it is rooted in

a significant change in the material's crystal structure, making it a subject of interest in

materials science and for applications such as temperature sensors.

This guide will cover the synthesis of mercury(II) iodide and the primary analytical methods for

studying its phase transition: Differential Scanning Calorimetry (DSC), Temperature-Dependent

X-ray Diffraction (XRD), and UV-Visible (UV-Vis) Spectrophotometry.

Phase Transition Overview and Data
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The thermochromic transition of mercury(II) iodide is a solid-state transformation between two

crystalline polymorphs. The key characteristics of these phases are summarized below.

Property α-HgI₂ (Alpha Phase) β-HgI₂ (Beta Phase)

Color Red-Orange Pale Yellow

Crystal System Tetragonal Orthorhombic

Transition Temperature ~127 °C (400 K) ~127 °C (400 K)

Stability Stable below 127 °C Stable above 127 °C

A third, metastable orange crystalline form can also be produced through recrystallization,

which will eventually convert back to the more stable red alpha form.[1]

Experimental Protocols
Synthesis of Mercury(II) Iodide by Precipitation
A common and effective method for synthesizing mercury(II) iodide is through a precipitation

reaction.[2][3][4]

Materials:

Mercury(II) chloride (HgCl₂) or Mercury(II) nitrate (Hg(NO₃)₂)

Potassium iodide (KI)

Distilled water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven or desiccator

Procedure:
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Prepare a 0.1 M aqueous solution of mercury(II) chloride (or nitrate) and a 0.2 M aqueous

solution of potassium iodide in separate beakers.

Slowly add the potassium iodide solution to the mercury(II) salt solution while continuously

stirring.

A vibrant red-orange precipitate of mercury(II) iodide will form immediately.

Continue stirring for a few minutes to ensure the reaction is complete.

Collect the precipitate by vacuum filtration and wash it several times with distilled water to

remove any soluble impurities.

Dry the collected mercury(II) iodide in an oven at a low temperature (e.g., 70 °C) or in a

desiccator.[1]

Prepare Aqueous Solutions
- Mercury(II) Salt (e.g., HgCl₂)

- Potassium Iodide (KI)

Mix Solutions
Slowly add KI solution to HgCl₂ solution with stirring

Precipitation
Formation of red-orange HgI₂ precipitate

Filtration and Washing
Collect precipitate and wash with distilled water

Drying
Dry the purified HgI₂
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Synthesis of Mercury(II) Iodide Workflow

Differential Scanning Calorimetry (DSC)
DSC is a powerful technique for determining the temperature and enthalpy of phase transitions.

Instrumentation:

Differential Scanning Calorimeter

Aluminum or hermetically sealed pans

Inert atmosphere (e.g., nitrogen)

Procedure:

Accurately weigh a small amount of the dried mercury(II) iodide powder (typically 1-5 mg)

into a DSC pan.

Seal the pan (hermetically if the sample is volatile).

Place the sample pan and an empty reference pan into the DSC cell.

Heat the sample at a controlled rate (e.g., 10 °C/min) under a nitrogen purge.

Record the heat flow as a function of temperature. The phase transition will appear as an

endothermic peak on the heating curve.

Cool the sample at a controlled rate (e.g., 10 °C/min) to observe the exothermic peak of the

reverse transition.
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Sample Preparation
Weigh 1-5 mg of HgI₂ into a DSC pan

Instrument Setup
Place sample and reference pans in DSC cell under N₂

Heating Cycle
Heat at a controlled rate (e.g., 10 °C/min)

Data Acquisition (Heating)
Record endothermic peak for α → β transition

Cooling Cycle
Cool at a controlled rate (e.g., 10 °C/min)

Data Acquisition (Cooling)
Record exothermic peak for β → α transition

Click to download full resolution via product page

DSC Experimental Workflow

Temperature-Dependent X-ray Diffraction (XRD)
XRD is essential for confirming the change in crystal structure during the phase transition.

Instrumentation:

X-ray Diffractometer

High-temperature stage

Position-sensitive detector
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Procedure:

Mount a thin layer of the mercury(II) iodide powder on the sample holder of the high-

temperature stage.

Record a baseline XRD pattern at room temperature.

Heat the sample to a temperature just below the transition temperature and record an XRD

pattern.

Increase the temperature to just above the transition temperature and record another XRD

pattern.

Continue to collect patterns at various temperatures during heating and cooling cycles to

observe the reversible structural changes.

Analyze the diffraction patterns to identify the tetragonal and orthorhombic phases.

Sample Preparation
Mount HgI₂ powder on high-temperature stage

Room Temperature Scan
Record baseline XRD pattern

Heating and Data Collection
Incrementally heat and record XRD patterns through the transition temperature

Cooling and Data Collection
Incrementally cool and record XRD patterns

Data Analysis
Identify crystal structures (tetragonal vs. orthorhombic)
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Temperature-Dependent XRD Workflow

UV-Visible (UV-Vis) Spectrophotometry
The color change of mercury(II) iodide can be quantified using UV-Vis spectrophotometry, often

with a diffuse reflectance accessory for solid samples.

Instrumentation:

UV-Vis Spectrophotometer

Diffuse reflectance accessory with a heating stage

Integrating sphere

Procedure:

Place the mercury(II) iodide powder in the sample holder of the diffuse reflectance

accessory.

Record the reflectance spectrum at room temperature over the visible range (e.g., 400-800

nm).

Heat the sample in increments, allowing it to equilibrate at each temperature before

recording a spectrum.

Continue collecting spectra through the phase transition temperature.

The spectra will show a shift in the absorption edge, corresponding to the color change from

red to yellow.
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Heating Cycle Cooling Cycle

α-HgI₂ (Red)

β-HgI₂ (Yellow)

Heat > 127°C

β-HgI₂ (Yellow)

α-HgI₂ (Red)

Cool < 127°C
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Thermochromic Phase Transition of HgI₂

Safety Considerations
Mercury and its compounds are highly toxic. All handling of mercury(II) iodide should be

performed in a well-ventilated fume hood while wearing appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat. Dispose of all mercury-

containing waste according to institutional and regulatory guidelines.

Conclusion
The thermochromic phase transition of mercury(II) iodide is a classic example of a solid-state

structural transformation with observable consequences. The detailed experimental protocols

provided in this guide offer a framework for the synthesis and comprehensive characterization

of this material. By utilizing techniques such as DSC, XRD, and UV-Vis spectrophotometry,

researchers can gain a deeper understanding of the thermodynamics, crystallography, and

optical properties of this intriguing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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